N-(3,4-dimethylphenyl)-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C16H14Cl3NO2/c1-9-3-4-11(5-10(9)2)20-16(21)8-22-15-7-13(18)12(17)6-14(15)19/h3-7H,8H2,1-2H3,(H,20,21)
• InChI Key: SFOOXYYHGDQOLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl)C
• Molecular Formula: C16H14Cl3NO2
• Molecular Weight: 358.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-(2,4,5-trichlorophenoxy)acetamide, also known as Dicamba, is a herbicide used to control broadleaf weeds in various crops. It was first introduced in 1967 and has since become a widely used herbicide due to its effectiveness and low toxicity to non-target organisms.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-(2,4,5-trichlorophenoxy)acetamide works by mimicking the natural plant hormone auxin, which causes uncontrolled growth in susceptible plants. This results in abnormal growth, twisting, and curling of leaves, and eventually leads to the death of the plant.
Biochemical and Physiological Effects:
This compound affects the plant's growth and development by disrupting the balance of auxin in the plant. It can also affect the plant's metabolism and enzyme activity.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(2,4,5-trichlorophenoxy)acetamide is a useful tool for studying plant growth and development. It can be used to induce specific growth abnormalities in plants, which can help researchers better understand the role of auxin in plant development. However, its effectiveness can vary depending on the plant species and growing conditions, and it can be toxic to non-target organisms if not used properly.

Future Directions

There are several areas of research that could benefit from further study of N-(3,4-dimethylphenyl)-2-(2,4,5-trichlorophenoxy)acetamide. These include:
1. Developing more effective and environmentally friendly herbicides based on the mechanism of action of this compound.
2. Studying the impact of this compound on non-target organisms, including insects and soil microorganisms.
3. Investigating the potential for this compound to control invasive plant species in natural ecosystems.
4. Studying the long-term effects of this compound use on soil health and crop productivity.
5. Developing new methods for synthesizing this compound that are more cost-effective and environmentally friendly.
In conclusion, this compound is a widely used herbicide that has been extensively studied for its effectiveness in controlling broadleaf weeds in various crops. Its mechanism of action involves mimicking the natural plant hormone auxin, which causes uncontrolled growth in susceptible plants. While it has several advantages for lab experiments, including its ability to induce specific growth abnormalities in plants, its effectiveness can vary depending on the plant species and growing conditions. Further research is needed to fully understand the impact of this compound on non-target organisms and the environment, and to develop more effective and environmentally friendly herbicides based on its mechanism of action.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(2,4,5-trichlorophenoxy)acetamide has been extensively studied for its effectiveness as a herbicide in various crops, including soybeans, cotton, and corn. It has also been studied for its potential to control invasive plant species.